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Compound of Interest

Compound Name: 2-Bromo-4-chloropyridine

Cat. No.: B1272041 Get Quote

The physical and chemical characteristics of 2-Bromo-4-chloropyridine are fundamental to its

application in organic synthesis. A summary of its key quantitative data is presented below.

Property Value Source(s)

Molecular Weight 192.44 g/mol [1][2][3]

Molecular Formula C₅H₃BrClN [1][2][4][5]

CAS Number 22918-01-0 [2][4][5][6]

Appearance
Off-white to yellow solid or light

yellow liquid
[2][4][5][6]

Melting Point 12 - 17 °C [2]

Boiling Point 217.9 °C [5]

Density 1.736 g/cm³ [5]

Flash Point 85.6 °C [5]

Solubility Soluble in methanol [4][6]

Storage
Recommended storage at

-20°C or 0 - 8°C
[2][4][6]
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2-Bromo-4-chloropyridine is commonly synthesized from 2-amino-4-chloropyridine via a

Sandmeyer-type reaction. The following protocol details a representative experimental

procedure.

Experimental Protocol: Synthesis from 2-Amino-4-
chloropyridine
This protocol is adapted from established literature procedures[6][7].

Materials:

2-Amino-4-chloropyridine

48% Hydrobromic acid (HBr)

Bromine (Br₂)

Sodium nitrite (NaNO₂)

Sodium hydroxide (NaOH)

Ethyl acetate

Hexane

Deionized water

Procedure:

Initial Reaction Setup: In a suitable reaction vessel, add 4-chloro-2-pyridinamine (8.9 g, 69.2

mmol) to an aqueous solution of 48% hydrobromic acid (82 mL) while maintaining the

temperature at 0°C with an ice bath.

Bromination: Slowly add bromine (33.4 g, 209 mmol) to the mixture over a period of 10

minutes.

Diazotization: Cool the resulting mixture to -10°C. A solution of sodium nitrite (10.65 g, 154

mmol) in water (20 mL) is then added dropwise over 30 minutes, ensuring the temperature is
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maintained.

Reaction Progression: After the addition is complete, allow the mixture to warm to room

temperature and stir overnight.

Work-up: Cool the mixture to 0°C and basify by adding a 35% sodium hydroxide solution

until the pH is greater than 10.

Extraction: Extract the aqueous mixture with ethyl acetate.

Drying and Concentration: Dry the combined organic layers, filter, and concentrate under

reduced pressure (in vacuo).

Purification: Purify the crude product via column chromatography using a gradient of 0-20%

ethyl acetate in hexane to yield 2-bromo-4-chloropyridine. A typical yield for this reaction is

around 92%[6][7].
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Reaction Setup

Core Reaction

Work-up & Purification

Final Product

2-Amino-4-chloropyridine + 48% HBr at 0°C

Add Bromine (Br₂)

Cool to -10°C

Add Sodium Nitrite (NaNO₂) solution

Warm to RT, stir overnight

Cool to 0°C, add NaOH (pH > 10)

Extract with Ethyl Acetate

Dry and Concentrate

Column Chromatography

2-Bromo-4-chloropyridine

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Bromo-4-chloropyridine.
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Applications in Research and Drug Development
2-Bromo-4-chloropyridine is a valuable intermediate in the synthesis of various high-value

chemical entities.

Pharmaceutical Synthesis: It is a key precursor in the development of novel pharmaceutical

agents. Its utility has been demonstrated in the synthesis of compounds with potential anti-

inflammatory and anti-cancer properties[2]. The differential reactivity of the bromine and

chlorine atoms allows for sequential, site-selective modifications, such as in Suzuki coupling

reactions, to build molecular complexity[8].

Agrochemicals: This compound is also utilized in the formulation of modern agrochemicals,

including herbicides and fungicides, contributing to the development of more effective crop

protection solutions[2].

Biochemical Research: As a biochemical reagent, 2-Bromo-4-chloropyridine can be used

to synthesize probes and inhibitors for studying biochemical pathways and enzyme

functions[2][6]. For instance, it has been used to construct compounds with broad-spectrum

antibacterial activity[8].

Material Science: The compound finds applications in the creation of functional materials like

polymers and dyes[2].

Safety and Handling
2-Bromo-4-chloropyridine is classified as harmful if swallowed, causes skin irritation, and

may cause serious eye damage and respiratory irritation[1]. Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this chemical. All work should be conducted in a well-ventilated fume hood.

Conclusion
2-Bromo-4-chloropyridine is a versatile and important intermediate for professionals in the

fields of drug discovery, agrochemical development, and material science. Its well-defined

physicochemical properties and established synthetic routes make it a reliable building block

for the creation of complex and functional molecules. A thorough understanding of its chemistry
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and handling requirements is essential for its safe and effective use in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-4-chloropyridine | C5H3BrClN | CID 2762836 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemimpex.com [chemimpex.com]

3. echemi.com [echemi.com]

4. nbinno.com [nbinno.com]

5. innospk.com [innospk.com]

6. 2-Bromo-4-chloropyridine | 22918-01-0 [chemicalbook.com]

7. 2-Bromo-4-chloropyridine synthesis - chemicalbook [chemicalbook.com]

8. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Physicochemical Properties of 2-Bromo-4-
chloropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272041#2-bromo-4-chloropyridine-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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